Cas no 67630-00-6 ((S)-Ethyl 2-(tert-butoxycarbonylamino)-3-(4-nitrophenyl)propanoate)

• Product Name: (S)-Ethyl 2-(tert-butoxycarbonylamino)-3-(4-nitrophenyl)propanoate
• CAS No: 67630-00-6
• MF: C₁₆H₂₂N₂O₆
• MW: 338.355684757233
• MDL: MFCD18207035
• CID: 835692
• PubChem ID: 10593086
• Update Time: 2025-06-09

(S)-Ethyl 2-(tert-butoxycarbonylamino)-3-(4-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-4-nitro-, ethyl ester
• (S)-ETHYL 2-(TERT-BUTOXYCARBONYLAMINO)-3-(4-NITROPHENYL)PROPANOATE
• Ethyl N-{[(2-methyl-2-propanyl)oxy]carbonyl}-4-nitro-L-phenylalan inate
• Boc-Phe(4-NO2)-OEt
• KVEDDVRFINSSND-ZDUSSCGKSA-N
• n-boc-4-nitro-l-phenyl alanine ethyl ester
• N-BOC-4-Nitro-L-Phenylalanine, Ethyl Ester
• (S)-Ethyl-2-tert-butyloxycarbonylamino-3-(4-nitrophenyl)propionate
• 67630-00-6
• AKOS030573503
• N-[(1,1-Dimethylethoxy)carbonyl]-4-nitro-L-phenylalanine ethyl ester
• Ethyl (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(4-nitrophenyl)propanoate
• (S)-ethyl 2-BOC-amino-3-(4-nitrophenyl)propanoate
• CS-M0207
• SCHEMBL3935722
• (S)-Ethyl 2-((tert-butoxycarbonyl)amino)-3-(4-nitrophenyl)propanoate
• DTXSID501159491
• MFCD18207035
• CS-14213
• DB-248062
• (S)-Ethyl 2-(tert-butoxycarbonylamino)-3-(4-nitrophenyl)propanoate

• MDL： MFCD18207035
• Inchi： 1S/C16H22N2O6/c1-5-23-14(19)13(17-15(20)24-16(2,3)4)10-11-6-8-12(9-7-11)18(21)22/h6-9,13H,5,10H2,1-4H3,(H,17,20)/t13-/m0/s1
• InChI Key： KVEDDVRFINSSND-ZDUSSCGKSA-N
• SMILES： O(C(N[C@H](C(=O)OCC)CC1C=CC(=CC=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 338.14778643g/mol
• Monoisotopic Mass: 338.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives